Cas no 15382-16-8 (Urea,N'-2-benzothiazolyl-N,N-diethyl-)

• Product Name: Urea,N'-2-benzothiazolyl-N,N-diethyl-
• CAS No: 15382-16-8
• MF: C₁₂H₁₅N₃OS
• MW: 249.33200097084
• CID: 164459
• PubChem ID: 203858
• Update Time: 2025-04-19

Urea,N'-2-benzothiazolyl-N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

• Urea,N'-2-benzothiazolyl-N,N-diethyl-
• 3-(1,3-benzothiazol-2-yl)-1,1-diethylurea
• AKOS008847974
• 1-(2-Benzothiazolyl)-3,3-diethylurea, crude
• Urea, 1-(2-benzothiazolyl)-3,3-diethyl-, (crude)
• BRN 0798119
• DTXSID30165439
• Urea, 3-(2-benzothiazolyl)-1,1-diethyl-
• 15382-16-8

• Inchi： 1S/C12H15N3OS/c1-3-15(4-2)12(16)14-11-13-9-7-5-6-8-10(9)17-11/h5-8H,3-4H2,1-2H3,(H,13,14,16)
• InChI Key： QUXUOKFFPQENCN-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1NC(N(CC)CC)=O

Computed Properties

• Exact Mass: 249.09375
• Monoisotopic Mass: 249.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 73.5Ų

Experimental Properties

• PSA: 45.23